N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3-chloro-4-methylphenyl)thiourea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-[1-[(4-chlorophenyl)methyl]-5-methylpyrazol-3-yl]thiourea
• InChI: InChI=1S/C19H18Cl2N4S/c1-12-3-8-16(10-17(12)21)22-19(26)23-18-9-13(2)25(24-18)11-14-4-6-15(20)7-5-14/h3-10H,11H2,1-2H3,(H2,22,23,24,26)
• InChI Key: IAYQAGYBYVXJCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC2=NN(C(=C2)C)CC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N4S
• Molecular Weight: 405.3 g/mol

Description

Synthesis Analysis

The synthesis of thiourea derivatives, including those similar to N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-N'-(3-chloro-4-methylphenyl)thiourea, often involves one-pot reactions that yield these compounds in good to excellent yields. For instance, Zhang et al. (2011) reported the synthesis of nine novel thiourea derivatives through the reaction of amino-cyano-pyrazoles with acylisothiocyanates, generated in situ by potassium thiocyanate and different acyl chlorides (Zhang, Hui, Xu, & Zhong, 2011).

Molecular Structure Analysis

The molecular structure of thiourea derivatives, including those related to our compound of interest, has been characterized by various spectroscopic techniques and, in some cases, by single-crystal X-ray diffraction. This analysis reveals the dihedral angles between different molecular planes and the intramolecular hydrogen bonding that contributes to the stability and conformation of these molecules (Du, Du, An, & Li, 2008).

Chemical Reactions and Properties

Thiourea derivatives undergo various chemical reactions, showcasing their reactivity and versatility. Ledenyova et al. (2018) described the reaction mechanism involving ANRORC rearrangement when reacting ethyl chloromethyl pyrazolo triazines with thiourea, illustrating the complex reactions these compounds can undergo (Ledenyova et al., 2018).